Cas no 89154-06-3 (2-Pyridinamine, N-(4-chlorophenyl)-N-methyl-3-nitro-)

• Product Name: 2-Pyridinamine, N-(4-chlorophenyl)-N-methyl-3-nitro-
• CAS No: 89154-06-3
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 610293
• PubChem ID: 13560173
• Update Time: 2025-04-19

2-Pyridinamine, N-(4-chlorophenyl)-N-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-(4-chlorophenyl)-N-methyl-3-nitro-
• N-(4-chlorophenyl)-N-methyl-3-nitropyridin-2-amine
• SCHEMBL10810225
• 89154-06-3
• N-(4-Chlorophenyl)-N-methyl-3-nitro-2-pyridinamine
• YQRMEFUZWBEICL-UHFFFAOYSA-N
• DTXSID90543855

• Inchi： 1S/C12H10ClN3O2/c1-15(10-6-4-9(13)5-7-10)12-11(16(17)18)3-2-8-14-12/h2-8H,1H3
• InChI Key： YQRMEFUZWBEICL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.0461543g/mol
• Monoisotopic Mass: 263.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62Ų